Cas no 57559-56-5 (Isoquinolinium, 1-[(4-methoxy-2-nitrophenyl)methyl]-2-propyl-, iodide)

• Product Name: Isoquinolinium, 1-[(4-methoxy-2-nitrophenyl)methyl]-2-propyl-, iodide
• CAS No: 57559-56-5
• MF: C₂₀H₂₁IN₂O₃
• MW: 464.296817541122
• CID: 1605584
• Update Time: 2024-08-30

Isoquinolinium, 1-[(4-methoxy-2-nitrophenyl)methyl]-2-propyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium, 1-[(4-methoxy-2-nitrophenyl)methyl]-2-propyl-, iodide
• Isoquinolinium, 1-[(4-methoxy-2-nitrophenyl)methyl]-2-propyl-, iodide (1:1)

• Inchi： 1S/C20H21N2O3.HI/c1-3-11-21-12-10-15-6-4-5-7-18(15)20(21)13-16-8-9-17(25-2)14-19(16)22(23)24;/h4-10,12,14H,3,11,13H2,1-2H3;1H/q+1;/p-1
• InChI Key： XQTUZOAVEXKIRY-UHFFFAOYSA-M
• SMILES： C(C1C=CC(OC)=CC=1N(=O)=O)C1=[N+](C=CC2=CC=CC=C12)CCC.[I-]

Computed Properties

• Exact Mass: 442.8949

Experimental Properties

• PSA: 56.25